Cas no 21111-32-0 (Ketone, phenyl 5-phenylpyrazol-3-yl)

Ketone, phenyl 5-phenylpyrazol-3-yl structure
21111-32-0 structure
Product name:Ketone, phenyl 5-phenylpyrazol-3-yl
CAS No:21111-32-0
MF:C16H12N2O
MW:248.27928352356
CID:2656838

Ketone, phenyl 5-phenylpyrazol-3-yl Chemical and Physical Properties

Names and Identifiers

    • Ketone, phenyl 5-phenylpyrazol-3-yl
    • 3-Benzoyl-5-phenylpyrazole
    • 3-Phenyl-5-benzoyl-1H-pyrazole
    • BYMFTVXGWWUGPO-UHFFFAOYSA-N
    • Phenyl(5-phenyl-1H-pyrazol-3-yl) ketone
    • Phenyl(5-phenyl-1H-pyrazol-3-yl)methanone #
    • Methanone, phenyl(5-phenyl-1H-pyrazol-3-yl)-
    • Ketone, phenyl 5(or 3)-phenylpyrazol-3(or 5)-yl
    • Inchi: 1S/C16H12N2O/c19-16(13-9-5-2-6-10-13)15-11-14(17-18-15)12-7-3-1-4-8-12/h1-11H,(H,17,18)
    • InChI Key: BYMFTVXGWWUGPO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1=CC(C2C=CC=CC=2)=NN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Topological Polar Surface Area: 45.8

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